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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 91, a member of the anthraquinone class of dyes, is utilized in various industrial

applications, including textiles and plastics.[1][2] Its core structure, anthraquinone, is

electrochemically active, making it amenable to investigation by techniques such as cyclic

voltammetry, differential pulse voltammetry, and electrochemical impedance spectroscopy.

Understanding the electrochemical properties of Disperse Red 91 is crucial for quality control,

the development of electrochemical sensors for its detection in environmental or biological

samples, and for assessing its potential interactions in biological systems, which is of interest to

drug development professionals exploring small molecule-protein interactions.

The electrochemical behavior of anthraquinone dyes is primarily governed by the reversible

two-electron, two-proton reduction of the quinone moiety to a hydroquinone.[3] The redox

potential of this process is sensitive to the chemical environment, including the solvent,

electrolyte, and pH, as well as the nature and position of substituents on the anthraquinone

core. These electrochemical techniques provide a powerful platform for probing the redox

characteristics of Disperse Red 91, offering insights into its stability, potential for degradation,

and interactions with other molecules.
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While specific electrochemical data for Disperse Red 91 is not readily available in the

literature, the following table summarizes representative electrochemical parameters for related

anthraquinone compounds. This data can be used as a reference for what to expect during the

analysis of Disperse Red 91.

Compoun
d

Techniqu
e

Epc (V) Epa (V) ΔEp (mV)

Supportin
g
Electrolyt
e

Referenc
e

1-

aminoanthr

aquinone

CV -1.134 -1.056 78

0.1 M

Bu4NClO4

in

Acetonitrile

[4]

1-

ethylamino

anthraquin

one

CV -1.189 -1.111 78

0.1 M

Bu4NClO4

in

Acetonitrile

[4]

1-

(diethylami

no)-

anthraquin

one

CV -1.258 -1.187 71

0.1 M

Bu4NClO4

in

Acetonitrile

[4]

Anthraquin

one-2-

sulfonic

acid

sodium salt

CV -0.55 -0.48 70

0.1 M

Phosphate

Buffer (pH

7.0)

[5]

Epc: Cathodic Peak Potential, Epa: Anodic Peak Potential, ΔEp: Difference between Epa and

Epc, CV: Cyclic Voltammetry
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The following are detailed protocols for the electrochemical analysis of Disperse Red 91.

These protocols are based on established methods for anthraquinone derivatives and may

require optimization for specific experimental setups.

Cyclic Voltammetry (CV)
Cyclic voltammetry is a fundamental electrochemical technique used to probe the redox

behavior of a compound. It provides information on the reduction and oxidation potentials and

the reversibility of the electrochemical process.

Objective: To determine the redox potentials of Disperse Red 91 and assess the reversibility of

its electrochemical reactions.

Materials:

Potentiostat/Galvanostat

Three-electrode cell (including a glassy carbon working electrode, a platinum wire counter

electrode, and a Ag/AgCl reference electrode)

Disperse Red 91

Acetonitrile (or other suitable organic solvent)

Supporting electrolyte (e.g., 0.1 M tetrabutylammonium perchlorate - Bu4NClO4)

Nitrogen gas for deaeration

Procedure:

Electrode Preparation: Polish the glassy carbon working electrode with alumina slurry on a

polishing pad, sonicate in deionized water and then in the solvent to be used for the

experiment, and dry thoroughly.

Solution Preparation: Prepare a 1 mM solution of Disperse Red 91 in acetonitrile containing

0.1 M Bu4NClO4.
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Deaeration: Purge the solution with nitrogen gas for at least 15 minutes to remove dissolved

oxygen, which can interfere with the electrochemical measurements. Maintain a nitrogen

blanket over the solution during the experiment.

Cyclic Voltammetry Measurement:

Place the electrodes in the solution.

Set the potential range (e.g., from 0 V to -1.5 V vs. Ag/AgCl).

Set the scan rate (e.g., 100 mV/s).

Run the cyclic voltammogram for several cycles until a stable response is obtained.

Data Analysis:

Identify the cathodic (reduction) and anodic (oxidation) peak potentials (Epc and Epa).

Calculate the formal potential, E°' = (Epa + Epc) / 2.

Calculate the peak potential separation, ΔEp = Epa - Epc. For a reversible one-electron

process, ΔEp is approximately 59 mV.

Investigate the effect of scan rate on the peak currents to determine if the process is

diffusion-controlled.

Prepare 1 mM Disperse Red 91
in 0.1 M Bu4NClO4/Acetonitrile

Deaerate Solution
with Nitrogen Assemble Three-Electrode Cell Run Cyclic Voltammetry

(e.g., 0 to -1.5 V, 100 mV/s)
Analyze Voltammogram

(Epc, Epa, ΔEp)

Prepare Standard Solutions
of Disperse Red 91

Run Differential Pulse
Voltammetry on Standards

Construct Calibration Curve
(Peak Current vs. Concentration)

Determine Concentration
of Unknown

Prepare Unknown Sample Run DPV on
Unknown Sample
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Anthraquinone (Oxidized Form)

Hydroquinone (Reduced Form)

+ 2e-, + 2H+ (Reduction) - 2e-, - 2H+ (Oxidation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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